2-[(4-Chloro-3-fluorophenyl)methyl]-2-methylpyrrolidine hydrochloride

• IUPAC Name: 2-[(4-chloro-3-fluorophenyl)methyl]-2-methylpyrrolidine;hydrochloride
• InChI: InChI=1S/C12H15ClFN.ClH/c1-12(5-2-6-15-12)8-9-3-4-10(13)11(14)7-9;/h3-4,7,15H,2,5-6,8H2,1H3;1H
• InChI Key: HNGIMJRENHPTGA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN1)CC2=CC(=C(C=C2)Cl)F.Cl
• Molecular Formula: C12H16Cl2FN
• Molecular Weight: 264.16 g/mol

Description

“2-[(4-Chloro-3-fluorophenyl)methyl]-2-methylpyrrolidine hydrochloride” is a chemical compound with the CAS Number: 2089277-23-4. It has a molecular weight of 264.17. The compound is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H15ClFN.ClH/c1-12(5-2-6-15-12)8-9-3-4-10(13)11(14)7-9;/h3-4,7,15H,2,5-6,8H2,1H3;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 264.17. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has focused on developing practical synthesis methods for key intermediates in the production of various compounds, including those used for medicinal purposes. For example, a practical synthesis method for 2-Fluoro-4-bromobiphenyl, an intermediate in the manufacture of flurbiprofen, was reported, highlighting the importance of efficient synthesis protocols in drug development Yanan Qiu, Haining Gu, Pengfei Zhang, & Wei-Ming Xu, 2009.

Chemosensors

• Compounds with specific structural features are being explored for their potential as chemosensors. For instance, 4-Methyl-2,6-diformylphenol (DFP) based compounds have been studied for detecting various analytes, suggesting that structurally related compounds could also be investigated for sensor applications P. Roy, 2021.

Toxicology and Environmental Impact

• The environmental persistence and toxicological impacts of various compounds, including pesticides and antimicrobials like 2,4-D and triclosan, have been reviewed, indicating a broader interest in understanding the ecological and health effects of chemical agents Natana Raquel Zuanazzi, N. C. Ghisi, & E. C. Oliveira, 2020; G. Bedoux, B. Roig, O. Thomas, V. Dupont, & B. Bot, 2012.

Pharmacological Profile Improvement

• Stereochemistry plays a critical role in the pharmacological profiles of compounds, with research focusing on improving the effectiveness of central nervous system agents. This suggests that research on "2-[(4-Chloro-3-fluorophenyl)methyl]-2-methylpyrrolidine hydrochloride" could also explore stereochemical variations for enhanced pharmacological properties G. Veinberg, Edijs Vavers, N. Orlova, J. Kuznecovs, I. Domracheva, M. Vorona, L. Zvejniece, & M. Dambrova, 2015.

Neurochemistry and Neurotoxicity

• The neurochemical and neurotoxic effects of psychoactive substances are a significant area of research, providing insights into the potential neurological impacts of related compounds D. Mckenna & Stephen J. Peroutka, 1990.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

While specific future directions for this compound are not available, pyrrolidine derivatives are of great interest in medicinal chemistry. They are expected to have many novel applications in the future due to their unique physicochemical properties.